Cas no 2137556-05-7 (1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-2-(propan-2-yl)aminoethan-1-ol)

• Product Name: 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-2-(propan-2-yl)aminoethan-1-ol
• CAS No: 2137556-05-7
• MF: C₁₀H₁₆F₃N₃O
• MW: 251.248752593994
• CID: 6580461
• PubChem ID: 165479971
• Update Time: 2025-07-16

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-2-(propan-2-yl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-2-(propan-2-yl)aminoethan-1-ol
• 2137556-05-7
• 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-2-[(propan-2-yl)amino]ethan-1-ol
• EN300-1116317

• Inchi： 1S/C10H16F3N3O/c1-6(2)14-5-8(17)7-4-9(10(11,12)13)15-16(7)3/h4,6,8,14,17H,5H2,1-3H3
• InChI Key： RGFGCHZRGPIAHF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CNC(C)C)O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 251.12454663g/mol
• Monoisotopic Mass: 251.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-2-(propan-2-yl)aminoethan-1-ol

Introduction to 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-2-(propan-2-yl)aminoethan-1-ol (CAS No. 2137556-05-7)

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-2-(propan-2-yl)aminoethan-1-ol (CAS No. 2137556-05-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for the treatment of neurological disorders and cancer.

The molecular structure of 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-2-(propan-2-yl)aminoethan-1-ol is composed of a pyrazole ring substituted with a trifluoromethyl group and an aminoethanol moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl derivatives, particularly their ability to modulate key biological targets such as enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that compounds with a similar structure exhibited potent inhibitory activity against monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of neurodegenerative diseases like Parkinson's disease.

In addition to its potential as a neuroprotective agent, 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl derivatives have also shown promise in cancer research. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that these compounds can selectively target and inhibit cancer cell proliferation by interfering with specific signaling pathways. This finding opens up new avenues for the development of targeted therapies for various types of cancer.

The synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl derivatives typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent functionalization. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and organocatalytic approaches, have been employed to optimize the yield and purity of these compounds. These methods not only enhance the efficiency of the synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In preclinical studies, 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl derivatives have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for their potential use as therapeutic agents. Moreover, their ability to cross the blood-brain barrier makes them particularly suitable for treating central nervous system (CNS) disorders.

The safety profile of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl derivatives has been extensively evaluated in both in vitro and in vivo models. Toxicological studies have shown that these compounds exhibit minimal adverse effects at therapeutic doses, further supporting their potential for clinical development.

In conclusion, 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-y l-based compounds represent a promising class of molecules with diverse therapeutic applications. Ongoing research continues to explore their full potential, with a focus on optimizing their pharmacological properties and advancing them through preclinical and clinical trials. As our understanding of these compounds deepens, they may well become valuable tools in the arsenal against neurological disorders and cancer.